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Compound of Interest

Compound Name: C20H18FN3O2S2

Cat. No.: B12138372

Get Quote

A Dual-Target Metabolic Inhibitor: TALDO1 & NNMT
Core Identity & Chemical Structure[1][2][3]
AO-022 is a thienopyrimidine derivative characterized by a fused tricyclic core. It serves as a

chemical probe in oncology for disrupting the Pentose Phosphate Pathway (PPP) and NAD+

metabolism.

Nomenclature
Common Name: AO-022[1][2][3][4][5]

Library IDs: AO-022/41190100 (Specs), STK997120 (Vitas-M), HY-159130

(MedChemExpress).

IUPAC Name:

Preferred:2-[(3-allyl-4-oxo-3,5,6,7-tetrahydro-4H-cyclopenta[4,5]thieno[2,3-d]pyrimidin-2-

yl)sulfanyl]-N-(3-fluorophenyl)acetamide

Note: Isomers with the fluorine at the 4-position (N-(4-fluorophenyl)) also exist in screening

libraries (e.g., STK997120), but the primary biological data (Xu et al., 2024) is associated

with the AO-022 designation.
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Physicochemical Properties
Property Value

Molecular Formula C₂₀H₁₈FN₃O₂S₂

Molecular Weight 415.51 g/mol

Exact Mass 415.0824

Core Scaffold Cyclopenta[4,5]thieno[2,3-d]pyrimidine

Key Substituents
Allyl group (N3), Thioacetamide linker (C2),

Fluorophenyl ring

Solubility Soluble in DMSO (>10 mM); Insoluble in water

LogP (Predicted) ~4.5 (Lipophilic)

PSA ~115 Å²

Mechanism of Action (MOA)
AO-022 acts as a dual-target inhibitor, modulating metabolic plasticity in cancer cells. Its

efficacy stems from blocking enzymes that regulate oxidative stress response and epigenetic

remodeling.

Target 1: Transaldolase 1 (TALDO1)
Role: TALDO1 is a rate-limiting enzyme in the non-oxidative branch of the Pentose

Phosphate Pathway (PPP). It catalyzes the transfer of a dihydroxyacetone group from

sedoheptulose-7-phosphate to glyceraldehyde-3-phosphate.

Inhibition Mechanism: AO-022 acts as an allosteric inhibitor of TALDO1.[1]

Downstream Effects:

NADPH Depletion: Inhibition blocks the recycling of carbon skeletons into glycolysis,

reducing NADPH production.

ROS Accumulation: Lower NADPH levels compromise the glutathione antioxidant system,

leading to lethal Reactive Oxygen Species (ROS) accumulation.
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EMT Reversal: TALDO1 inhibition by AO-022 has been shown to decrease Vimentin and

Snail expression, suppressing Epithelial-Mesenchymal Transition (EMT) and metastasis.

Target 2: Nicotinamide N-methyltransferase (NNMT)[7]
Role: NNMT methylates nicotinamide (NAM) using S-adenosylmethionine (SAM) to form 1-

methylnicotinamide (1-MNA). This regulates the cellular methylation potential (SAM/SAH

ratio).

Inhibition Mechanism: AO-022 binds to the NNMT active site (or proximal allosteric site),

preventing NAM methylation.

Downstream Effects:

Epigenetic Remodeling: Inhibition preserves SAM levels, altering histone methylation

patterns (e.g., H3K4me3) and gene expression profiles associated with tumorigenesis.

Pathway Visualization
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Figure 1: Mechanism of Action of AO-022 targeting TALDO1 and NNMT pathways to induce

metabolic stress and suppress metastasis.

Biological Activity & Applications
Primary Indication: Breast Cancer & OSCC
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Research indicates AO-022 is highly effective in Triple-Negative Breast Cancer (TNBC) and

Oral Squamous Cell Carcinoma (OSCC), where metabolic reprogramming is a key driver of

aggression.

Assay Type Cell Line / Model Outcome Reference

Cell Viability (IC50) MDA-MB-231 (Breast)
~5-20 µM (Dose-

dependent inhibition)
Xu et al., 2024

Cell Viability (IC50) SCC-4 (Oral Cancer)
~154.9 µM (Moderate

potency)
Preprints, 2024

Target Engagement Recombinant NNMT EC50 = 37.5 µM Preprints, 2024

In Vivo Efficacy Mouse Xenograft

50 mg/kg (i.p.)

reduced tumor

volume/weight

Xu et al., 2024

Biomarker Modulation Western Blot
Decreased Vimentin,

Snail, N-Cadherin
Xu et al., 2024

Key Findings
Metastasis Blockade: By inhibiting TALDO1, AO-022 prevents the epithelial-to-mesenchymal

transition (EMT), locking cells in a less invasive state.

Diagnostic Signature: Proteomic profiling identifies TALDO1 levels in extracellular vesicles

(EVs) as a companion diagnostic marker for AO-022 sensitivity.

Experimental Protocols
Protocol A: Preparation of AO-022 Stock Solution

Solvent: Dimethyl Sulfoxide (DMSO).

Solubility Limit: ~15 mg/mL (approx. 36 mM).

Procedure:

Weigh 4.15 mg of AO-022 powder.
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Add 1.0 mL of anhydrous DMSO.

Vortex for 30 seconds until fully dissolved.

Aliquot into light-protected tubes and store at -20°C (stable for >6 months).

Note: Avoid aqueous buffers for stock formulation due to precipitation risk.

Protocol B: In Vitro TALDO1 Inhibition Assay
Objective: Validate allosteric inhibition of TALDO1.[1]

Enzyme Mix: Prepare recombinant human TALDO1 (10 nM final) in reaction buffer (50 mM

Triethanolamine, pH 7.6, 5 mM EDTA).

Substrate Mix: Fructose-6-phosphate (F6P) and Erythrose-4-phosphate (E4P).

Coupled System: Include Glycerol-3-phosphate dehydrogenase (GDH) and Triosephosphate

isomerase (TPI) with NADH.

Reaction:

Incubate TALDO1 with AO-022 (0.1 - 100 µM) for 15 mins at 25°C.

Add Substrate Mix to initiate.

Readout: Monitor NADH oxidation at 340 nm (Absorbance decrease).

Control: Use T0901317 (inactive structural analog) or DMSO vehicle.

Protocol C: Cell Viability & EMT Analysis
Seeding: Plate MDA-MB-231 cells (5,000 cells/well) in 96-well plates.

Treatment: Treat with AO-022 (0, 5, 10, 20, 40 µM) for 24-72 hours.

Viability: Assess using CCK-8 or Alamar Blue assay.

Western Blot (EMT):
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Lyse cells in RIPA buffer.

Probe for Vimentin (Mesenchymal marker) and E-Cadherin (Epithelial marker).

Expected Result: AO-022 treatment should reduce Vimentin and increase E-Cadherin.

Synthesis & Availability
While primarily available through compound libraries (Specs, Vitas-M), synthesis can be

achieved via the Gewald Reaction followed by cyclization.

Synthetic Route Summary:

Cyclopentanone + Cyanoacetate + Sulfur

2-Amino-3-carboethoxy-5,6-dihydro-4H-cyclopenta[b]thiophene.

Cyclization: React with allyl isothiocyanate to form the thienopyrimidine core (3-allyl-2-thioxo

derivative).

Alkylation: React with 2-chloro-N-(3-fluorophenyl)acetamide under basic conditions

(K2CO3/Acetone) to yield AO-022.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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